
An In-depth Technical Guide to Tetraoctyltin
(C32H68Sn)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetraoctyltin

Cat. No.: B036588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of tetraoctyltin, a tetra-

substituted organotin compound. It covers its physicochemical properties, synthesis and

purification methods, key applications, and toxicological profile. Detailed experimental protocols

and diagrams of relevant processes are included to support advanced research and

development.

Physicochemical Properties
Tetraoctyltin, also known as tetra-n-octylstannane, is a liquid organotin compound with the

chemical formula [CH₃(CH₂)₇]₄Sn.[1] Its properties are summarized in the table below.
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Property Value Reference

Molecular Formula C32H68Sn [2]

Molecular Weight 571.59 g/mol [1][3]

Exact Mass 572.434305 Da [4]

CAS Number 3590-84-9 [1]

Appearance
Clear to yellow liquid, may be

slightly hazy or oily
[1][5][6]

Density 0.98 g/cm³ at 20°C [1]

Boiling Point
549.4°C at 760 mmHg; 268°C

at 13 hPa
[1][4]

Flash Point 180°C (356°F) [1]

Refractive Index 1.4677 [3][4]

Vapor Pressure 0 Pa at 25°C [3][4]

Solubility

Soluble in Chloroform;

Sparingly soluble in Ethyl

Acetate

[3][4]

Storage Temperature Store below +30°C [3][4]

LogP 12.87720 [4]

Synthesis, Purification, and Experimental Protocols
The synthesis of tetraoctyltin can be achieved through processes developed for tetra-alkyl tin

compounds. The purification of related precursors like tin tetrachloride often involves

rectification to remove metallic impurities.[7]

This protocol is adapted from a general method for preparing tetra-alkyl tin compounds.[8] It

involves the reaction of a sodium dispersion with an alkyl halide.

Methodology:
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Charge a 2-liter flask with 92 g (4.0 mols) of sodium and 400 g of tetra-n-octyl tin under a

nitrogen atmosphere.

Heat the mixture to 110°C to melt the sodium.

Vigorously agitate the mixture to create a fine dispersion of sodium particles (1-20 microns).

Cool the dispersion to below the melting point of sodium while maintaining agitation.

Slowly add n-octyl chloride to the sodium dispersion. The temperature should be maintained,

potentially with a cooling bath, to control the exothermic reaction.

After the addition is complete, stir the reaction mixture for an additional hour.

Dilute the mixture with water to separate the product layer.

Purification involves removing moisture and unreacted reagents.[8]

Methodology:

Separate the organic product layer from the aqueous layer after the synthesis reaction.

Heat the product layer to 170°C under a vacuum (e.g., 20 mm Hg).

This process strips the product of residual moisture and excess n-octyl chloride, yielding the

purified tetra-n-octyl tin.
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Diagram 1: Synthesis and Purification Workflow for Tetraoctyltin

Synthesis Stage

Purification Stage

Charge Flask with
Sodium & Tetraoctyltin

Heat to 110°C
(under N2)

Vigorous Agitation
(Create Na Dispersion)

Cool Dispersion

Slowly Add
n-Octyl Chloride

Stir for 1 Hour

Dilute with Water

Proceed to Purification

Separate Organic Layer

Heat to 170°C
under Vacuum

Collect Purified
Tetraoctyltin

Click to download full resolution via product page

Diagram 1: Synthesis and Purification Workflow for Tetraoctyltin.
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Tetraoctyltin serves as an alkylating agent in palladium-catalyzed reactions to functionalize

aromatic rings.[3][4][6]

Methodology:

In a reaction vessel, combine the substrate (e.g., 2-aryl-4,4-dimethyl-2-oxazoline or a

substituted pyridine) with tetraoctyltin.

Add 5 mol % of a Palladium(II) acetate (Pd(OAc)₂) catalyst.

Conduct the reaction under appropriate solvent and temperature conditions, typically with

heating, to facilitate the coupling.

Monitor the reaction progress using techniques like TLC or GC-MS.

Upon completion, purify the product using column chromatography to isolate the benzene

ring-alkylated product.

Diagram 2: Palladium-Catalyzed C-H Alkylation Reaction
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Diagram 2: Palladium-Catalyzed C-H Alkylation Reaction.

Applications in Research and Industry
Tetraoctyltin is primarily utilized as a chemical intermediate and reagent in various processes.

PVC Stabilizers: It is a key intermediate in the manufacturing of octyltin stabilizers, which are

used as heat stabilizers for polyvinyl chloride (PVC). Commercial grades are suitable for
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producing FDA-approved food-grade octyltin stabilizers.[5]

Catalysis: It can be used as a catalyst in certain chemical reactions.[9]

Organic Synthesis: As demonstrated in Protocol 3, it is a valuable reagent for creating

carbon-carbon bonds through palladium-catalyzed cross-coupling, allowing for the direct

alkylation of C-H bonds on aromatic rings.[3][4]

Starting Material: It serves as a precursor for the synthesis of other organotin compounds.[9]

Biological Activity and Toxicology
While organotin compounds are known for a range of biological effects, tetra-substituted

versions like tetraoctyltin are considered relatively non-toxic compared to their tri-, di-, and

mono-substituted counterparts.[9] However, they can metabolize or degrade into more toxic

forms in the environment.[9]

Immunotoxicity: Unlike many other organotins, studies have shown that tetraoctyltin did not

induce atrophy of lymphoid organs such as the thymus.[10][11]

General Organotin Toxicity: The toxicity of organotin compounds is generally linked to their

ability to disrupt cellular processes. They can suppress DNA and protein synthesis, induce

apoptosis (programmed cell death), and interfere with intracellular calcium regulation.[2] This

disruption can lead to neurotoxic and immunotoxic effects.[2][12] The mechanism often

involves impairing the function of the Golgi apparatus and endoplasmic reticulum, which in

turn inhibits signal transduction pathways dependent on phospholipid metabolism.[12]
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Diagram 3: Generalized Organotin-Induced Apoptosis Pathway
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Diagram 3: Generalized Organotin-Induced Apoptosis Pathway.

Below is a summary of the known toxicological and safety data for tetraoctyltin.
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Safety Data Value / Classification Reference

Acute Oral Toxicity LD50: > 4000 mg/kg (Rat) [1][13]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH413: May

cause long lasting harmful

effects to aquatic life

[1][2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP273: Avoid release to the

environmentP280: Wear

protective gloves/eye

protection/face

protectionP302+P352: IF ON

SKIN: Wash with plenty of

waterP305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1][13]

Target Organs Respiratory system [1]

GHS Pictograms Warning [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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